Cas no 52726-25-7 (1H-Imidazole,5-methyl-1-[(4-nitrophenyl)methyl]-, hydrochloride (1:1))

• Product Name: 1H-Imidazole,5-methyl-1-[(4-nitrophenyl)methyl]-, hydrochloride (1:1)
• CAS No: 52726-25-7
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 386172
• PubChem ID: 24195724
• Update Time: 2025-04-19

1H-Imidazole,5-methyl-1-[(4-nitrophenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-methyl-1-[(4-nitrophenyl)methyl]-, hydrochloride (1:1)
• 5-methyl-1-[(4-nitrophenyl)methyl]imidazole,hydrochloride
• NSC195972
• NSC-195972
• DTXSID30638714
• 5-Methyl-1-[(4-nitrophenyl)methyl]-1H-imidazole--hydrogen chloride (1/1)
• 52726-25-7

• Inchi： 1S/C11H11N3O2.ClH/c1-9-6-12-8-13(9)7-10-2-4-11(5-3-10)14(15)16;/h2-6,8H,7H2,1H3;1H
• InChI Key： TXZSTBPAGSDDKM-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC(=CC=1)CN1C=NC=C1C)=O

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 253.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 1.25
• Boiling Point: 428.6°C at 760 mmHg
• Flash Point: 213°C
• Refractive Index: 1.619
• PSA: 60.96
• LogP: 3.47320